Cas no 1775-95-7 (2-Amino-5-nitrobenzophenone)

• Product Name: 2-Amino-5-nitrobenzophenone
• CAS No: 1775-95-7
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• MDL: MFCD00007364
• CID: 41970
• PubChem ID: 15681
• Update Time: 2025-06-12

2-Amino-5-nitrobenzophenone Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-nitrophenyl)(phenyl)methanone
• 2-Amino-5-Nitrobenzophenone
• 5-Amino-2-nitrobenzophenone
• 2-amino-5-nitro-benzophenone
• 2-Amino-5-nitrodiphenylone
• 2-Benzoyl-4-nitroaniline
• 3-nitro-6-amino-benzophenone
• 5-Nitro-2-aminobenzophenone
• IFLAB-BB F0266-0701
• Ro 7-1999
• Benzophenone,2-amino-5-nitro- (7CI,8CI)
• (2-Amino-5-nitrophenyl)phenylmethanone
• Methanone,(2-amino-5-nitrophenyl)phenyl-
• Ro 7-19990
• 2-amino-5-nitro benzophenone
• METHANONE, (2-AMINO-5-NITROPHENYL)PHENYL-
• (2-amino-5-nitrophenyl)-phenylmethanone
• PZPZDEIASIKHPY-UHFFFAOYSA-N
• (2-amino-5-nitro-phenyl)-phenyl-methanone
• 2-amino-5-nitrophenyl phenyl ketone
• PubChem3254
• 2-amino-5-nitrobenzophenon
• Cambridge id 6708765
• Oprea1_660
• 1775-95-7
• AB00116962-01
• BRN 0748830
• 2-Amino-5-nitrobenzophenone, >=98%
• NS00004586
• (2-Amino-5-nitrophenyl)phenyl-methanone; Nitrazepam Imp. B (EP); Nitrazepam Impurity B; 5-Nitro-2-aminobenzophenone; Ro 7-19990
• 4-14-00-00246 (Beilstein Handbook Reference)
• W-107828
• s10134
• AKOS000120558
• CS-W008677
• SY049330
• SR-01000390381
• PZPZDEIASIKHPY-UHFFFAOYSA-
• Oprea1_660099
• AS-11960
• InChI=1/C13H10N2O3/c14-12-7-6-10(15(17)18)8-11(12)13(16)9-4-2-1-3-5-9/h1-8H,14H2
• EINECS 217-207-9
• EN300-21016
• SR-01000390381-1
• DTXSID40170317
• G2X8PCQ4GY
• FT-0611183
• A812277
• Benzophenone, 2-amino-5-nitro-
• PD065662
• MFCD00007364
• AC-10168
• Z104486150
• SCHEMBL333161
• A1134
• UNII-G2X8PCQ4GY
• (2-Amino-5-nitrophenyl)phenyl-methanone (2-Amino-5-nitrobenzophenone)
• (2-Amino-5-nitrophenyl)phenylmethanone (2-Amino-5-nitrobenzophenone)
• DB-020484
• STK108012
• 2-Amino-5-nitrobenzophenone

• MDL： MFCD00007364
• Inchi： 1S/C13H10N2O3/c14-12-7-6-10(15(17)18)8-11(12)13(16)9-4-2-1-3-5-9/h1-8H,14H2
• InChI Key： PZPZDEIASIKHPY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=C(C=CC=1N)[N+](=O)[O-]
• BRN： 0748830

Computed Properties

• Exact Mass: 242.06900
• Monoisotopic Mass: 242.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3
• Topological Polar Surface Area: 88.9

Experimental Properties

• Color/Form: Powder
• Density: 1.2480 (rough estimate)
• Melting Point: 161.0 to 164.0 deg-C
• Boiling Point: 385.05°C (rough estimate)
• Flash Point: 242.9 °C
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: 3 mg/L (20 C)
• PSA: 88.91000
• LogP: 3.51240
• Solubility: To water 3mg/l (20 º C)

2-Amino-5-nitrobenzophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：PC4935000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Amino-5-nitrobenzophenone

Comprehensive Overview of 2-Amino-5-nitrobenzophenone (CAS No. 1775-95-7): Properties, Applications, and Industry Insights

2-Amino-5-nitrobenzophenone (CAS No. 1775-95-7) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and dye synthesis. This yellow crystalline powder belongs to the benzophenone derivatives family, characterized by the presence of both amino and nitro functional groups. Its molecular formula, C₁₃H₁₀N₂O₃, reflects a unique structure that enables diverse chemical reactivity, making it valuable in research and industrial applications.

In recent years, the demand for 2-Amino-5-nitrobenzophenone has surged due to its utility in photodynamic therapy research and organic electronics. Scientists are exploring its potential as a photosensitizer in medical treatments, aligning with the growing interest in non-invasive therapies. Additionally, its electron-withdrawing nitro group and electron-donating amino group make it a candidate for OLED materials, a hot topic in sustainable technology.

The synthesis of 2-Amino-5-nitrobenzophenone typically involves nitration and reduction steps from benzophenone precursors. Researchers emphasize optimizing yields through green chemistry principles, addressing environmental concerns. Analytical techniques like HPLC and NMR spectroscopy ensure purity, critical for applications in high-performance dyes and agrochemicals.

From an SEO perspective, users frequently search for "2-Amino-5-nitrobenzophenone solubility" or "CAS 1775-95-7 suppliers." The compound dissolves moderately in polar solvents like ethanol and DMF, but poorly in water. Storage recommendations highlight protection from light and moisture to prevent degradation, a common query among lab professionals.

Innovative studies explore 2-Amino-5-nitrobenzophenone derivatives for antimicrobial coatings, responding to global hygiene trends. Its structural flexibility allows modifications enhancing properties like UV absorption, relevant for sunscreen formulations. Regulatory compliance, such as REACH registration, ensures safe handling without restrictive classifications.

In conclusion, 2-Amino-5-nitrobenzophenone (CAS No. 1775-95-7) bridges academia and industry with its multifaceted applications. As research expands into bioconjugation and material science, this compound remains a cornerstone in organic synthesis, meeting both scientific and commercial needs sustainably.